Hydroxy-PEG12-acid
Overview
Description
Hydroxy-PEG12-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization or replacement with other reactive functional groups.
Scientific Research Applications
CRISPR-Responsive Smart Materials
Hydroxy-PEG12-acid is utilized in the creation of CRISPR-responsive smart materials. These materials are designed to respond to biological cues, particularly nucleic acids, making them useful for drug delivery, medical devices, and diagnostics. The CRISPR-associated nuclease Cas12a acts as a sensor and material actuator, leading to rapid and targeted material responses to DNA inputs. This approach is applied in the development of hydrogels like polyethylene glycol-DNA (PEG-DNA) hydrogels for controlled cargo release, including small molecules and living cells, and in diagnostics through microfluidic paper-based devices (Gayet et al., 2020).
Biomedical Imaging and Drug Delivery
This compound is instrumental in fabricating nanomaterials like luminescent hydroxyapatite nanorods for biomedical imaging and drug delivery. These nanorods are modified to improve water dispersibility and optical properties, making them suitable for biological imaging and controlled drug release (Heng et al., 2016).
Tissue Engineering Scaffolds
In tissue engineering, this compound is used to modify hydrogels like poly(ethylene glycol) diacrylate (PEGDA) for cellular biocompatibility and responsive behavior. These hydrogels support cell viability and can be optimized for various applications, including muscle tissue engineering (Scott et al., 2019).
Enhancing Bio-stability of Hyaluronic Acid Hydrogels
This compound contributes to improving the physical properties of hyaluronic acid hydrogels. These hydrogels are treated to enhance mechanical properties and stability, supporting cell attachment and proliferation, making them suitable for various biomedical applications (Lee et al., 2018).
properties
IUPAC Name |
3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H54O15/c28-2-4-32-6-8-34-10-12-36-14-16-38-18-20-40-22-24-42-26-25-41-23-21-39-19-17-37-15-13-35-11-9-33-7-5-31-3-1-27(29)30/h28H,1-26H2,(H,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRLYMZWGLMNLFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H54O15 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
618.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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